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Compound of Interest

Compound Name: SR9243

Cat. No.: B10762187 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining environmental responsibility. This guide provides essential, immediate safety

and logistical information for the proper disposal of SR9243, a selective liver X receptor (LXR)

inverse agonist. Adherence to these procedures is critical for minimizing risks to personnel and

the environment.

SR9243 is a halogenated organic compound, specifically a brominated sulfonamide.[1] This

classification dictates the stringent disposal requirements necessary to prevent the formation of

persistent and toxic byproducts. The core principle for the disposal of SR9243 is its treatment

as hazardous chemical waste, with a specific focus on the guidelines for halogenated organic

compounds.

Key Disposal Principles
The disposal of SR9243 must align with established guidelines for hazardous waste

management. The fundamental principles include:

Waste Minimization: Design experimental protocols to use the smallest necessary quantities

of SR9243 to reduce waste generation.

Segregation: It is crucial to collect halogenated organic compounds like SR9243 separately

from non-halogenated waste streams.[2][3][4] This is because halogenated waste often

requires high-temperature incineration for safe disposal.[2]
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Proper Labeling and Storage: All waste containers must be clearly and accurately labeled.

Waste should be stored in designated, secure areas away from incompatible materials.[2][3]

Quantitative Data Summary
For quick reference, the following table summarizes key chemical and physical properties of

SR9243 relevant to its handling and disposal.

Property Value Reference

Chemical Name

N-[2-(3-

Bromophenyl)ethyl]-2,4,6-

trimethyl-N-[[3'-(methylsulfonyl)

[1,1'-biphenyl]-4-

yl]methyl]benzenesulfonamide

[1]

Molecular Formula C₃₁H₃₂BrNO₄S₂ [1]

Molecular Weight 626.62 g/mol [1]

Solubility Soluble to 20 mM in DMSO

Storage Store at +4°C

CAS Number 1613028-81-1 [1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the detailed methodology for the safe disposal of SR9243 waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile rubber is a suitable option).

2. Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloroquinoline_6_sulfonamide_A_Procedural_Guide.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b10762187?utm_src=pdf-body
https://www.tocris.com/products/sr-9243_6138
https://www.tocris.com/products/sr-9243_6138
https://www.tocris.com/products/sr-9243_6138
https://www.tocris.com/products/sr-9243_6138
https://www.benchchem.com/product/b10762187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


At the point of generation, immediately segregate waste containing SR9243 into a

designated "Halogenated Organic Waste" stream.

Do not mix with non-halogenated organic waste, aqueous waste, or solid non-hazardous

waste.[3][4]

3. Waste Collection and Containerization:

Use a dedicated, compatible waste container for SR9243 waste. The original product

container is often a suitable choice.[4]

The container must be in good condition, with a secure, leak-proof cap.[3]

If preparing solutions, such as with DMSO, the entire solution should be disposed of as

halogenated waste.

4. Labeling of Waste Containers:

Label the waste container clearly with the words "Hazardous Waste" and "Halogenated

Organic Waste".[2][5]

List all contents of the container, for example, "Waste: SR9243 in DMSO".[5]

Ensure the label is legible and securely affixed to the container.

5. Storage of Chemical Waste:

Store the sealed waste container in a designated and secure satellite accumulation area.[2]

The storage area should be well-ventilated and away from heat sources or incompatible

chemicals.[3]

6. Disposal:

Under no circumstances should SR9243 waste be disposed of down the drain or by

evaporation.[3][4]
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Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Mandatory Visualizations
The following diagrams illustrate the key logical relationships and workflows for the proper

disposal of SR9243.

Waste Generation Segregation Containment & Labeling Final Disposal

SR9243 Waste Generated
(Solid or in Solution)

Segregate as
Halogenated Waste

Collect in Compatible,
Sealed Container

Label as 'Hazardous Waste'
and 'Halogenated'

Store in Designated
Secure Area

Arrange for EHS/
Contractor Pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SR9243 waste.
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Caption: Simplified signaling pathway of SR9243 as an LXR inverse agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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